Cas no 1806783-19-6 (4-(Aminomethyl)-3-chloro-5-(difluoromethyl)pyridine)

• Product Name: 4-(Aminomethyl)-3-chloro-5-(difluoromethyl)pyridine
• CAS No: 1806783-19-6
• MF: C₇H₇ClF₂N₂
• MW: 192.593687295914
• CID: 4926573
• Update Time: 2025-10-31

4-(Aminomethyl)-3-chloro-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-3-chloro-5-(difluoromethyl)pyridine

• Inchi： 1S/C7H7ClF2N2/c8-6-3-12-2-5(7(9)10)4(6)1-11/h2-3,7H,1,11H2
• InChI Key： SVAZQOTYVJSSSY-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(C(F)F)=C1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 1
• Topological Polar Surface Area: 38.9

Additional information on 4-(Aminomethyl)-3-chloro-5-(difluoromethyl)pyridine

4-(Aminomethyl)-3-chloro-5-(difluoromethyl)pyridine: A Comprehensive Overview

4-(Aminomethyl)-3-chloro-5-(difluoromethyl)pyridine, with the CAS number 1806783-19-6, is a chemically synthesized compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the class of pyridine derivatives, which are widely studied for their versatility in organic synthesis and their role in pharmaceutical, agrochemical, and material science industries.

The molecular structure of 4-(Aminomethyl)-3-chloro-5-(difluoromethyl)pyridine is characterized by a pyridine ring with three substituents: an aminomethyl group at the 4-position, a chlorine atom at the 3-position, and a difluoromethyl group at the 5-position. These substituents not only influence the electronic properties of the molecule but also play a crucial role in determining its reactivity and biological activity. The presence of electron-withdrawing groups like chlorine and difluoromethyl enhances the electrophilicity of the pyridine ring, making it more susceptible to nucleophilic attacks. Conversely, the aminomethyl group introduces some electron-donating effects, creating a balance that can be exploited in various chemical reactions.

Recent studies have highlighted the potential of 4-(Aminomethyl)-3-chloro-5-(difluoromethyl)pyridine as a building block for synthesizing bioactive compounds. For instance, researchers have explored its use in developing new generations of herbicides and insecticides. The compound's ability to inhibit specific enzymes involved in plant growth regulation has shown promise in agricultural applications. Moreover, its role as an intermediate in the synthesis of pharmaceutical agents targeting various diseases, including cancer and infectious diseases, has been extensively investigated.

In terms of synthesis, 4-(Aminomethyl)-3-chloro-5-(difluoromethyl)pyridine can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. One of the most efficient routes involves the reaction of chloropyridine derivatives with appropriate nucleophiles under controlled conditions. Recent advancements in catalytic systems have further optimized these processes, leading to higher yields and improved purity levels.

The physicochemical properties of this compound are also worth noting. It has a melting point of approximately 120°C and is soluble in common organic solvents like dichloromethane and ethyl acetate. Its stability under various reaction conditions makes it suitable for large-scale production processes. Additionally, computational studies have provided insights into its electronic structure, which has been instrumental in predicting its reactivity in different chemical environments.

From an environmental perspective, understanding the fate and behavior of 4-(Aminomethyl)-3-chloro-5-(difluoromethyl)pyridine in natural systems is crucial for assessing its potential impact on ecosystems. Recent research indicates that it undergoes rapid degradation under UV light and microbial action, reducing its persistence in the environment. This characteristic is particularly important for its application as an agrochemical agent.

In conclusion, 4-(Aminomethyl)-3-chloro-5-(difluoromethyl)pyridine stands out as a versatile compound with diverse applications across multiple industries. Its unique structural features, combined with advancements in synthetic methodologies and understanding of its biological activity, position it as a key player in modern chemical research.